molecular formula C19H22N2O3S B3000008 4-(1,1-dioxothiazinan-2-yl)-N-(2-ethylphenyl)benzamide CAS No. 899994-43-5

4-(1,1-dioxothiazinan-2-yl)-N-(2-ethylphenyl)benzamide

Cat. No. B3000008
CAS RN: 899994-43-5
M. Wt: 358.46
InChI Key: LJYRZDRNIVJRCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(1,1-dioxothiazinan-2-yl)-N-(2-ethylphenyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound has been synthesized using different methods and has been shown to exhibit various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Biological Activity

  • Synthesis and Diuretic Activity : A study by Yar and Ansari (2009) synthesized a series of benzothiazole-2-carboxamide derivatives, exploring their potential diuretic activity. This research is significant for understanding the synthesis process and potential applications in diuretic treatments (Yar & Ansari, 2009).
  • Biological Activity Against Bacteria : Research by Zia-ur-Rehman et al. (2006) developed a series of benzothiazin-3-yl-quinazolin-4(3H)-ones, showing marked activity against Bacillus subtilis, demonstrating the compound's potential in antimicrobial applications (Zia-ur-Rehman et al., 2006).
  • Anticancer Evaluation : Ravinaik et al. (2021) designed and synthesized benzamide derivatives to evaluate their anticancer activity against various cancer cell lines, indicating the compound's potential in cancer research (Ravinaik et al., 2021).
  • Antimicrobial Agents : Bikobo et al. (2017) synthesized thiazole derivatives, showcasing substantial antimicrobial activity against bacterial and fungal strains, highlighting their potential in antimicrobial drug development (Bikobo et al., 2017).

Synthesis and Chemical Properties

  • Intramolecular Cyclization Process : A study by Wang et al. (2008) focused on the copper-catalyzed intramolecular cyclization of various substituted thioureas, leading to the synthesis of N-benzothiazol-2-yl-amides. This research provides insights into the chemical synthesis process of related compounds (Wang et al., 2008).
  • Novel Synthesis Methods : Nimbalkar et al. (2018) explored the synthesis of benzamide derivatives using ultrasonication, contributing to the development of green chemistry methods in the synthesis of benzamide compounds (Nimbalkar et al., 2018).

Pharmacological Studies

  • Anticonvulsant Activity : Lambert et al. (1995) evaluated the anticonvulsant activity of ameltolide analogues, providing a basis for further exploration of similar benzamide derivatives in neurological disorders (Lambert et al., 1995).
  • Stearoyl-CoA Desaturase-1 Inhibitors : Uto et al. (2009) identified potent inhibitors of stearoyl-CoA desaturase-1, an enzyme involved in metabolic processes, suggesting potential therapeutic applications (Uto et al., 2009).

properties

IUPAC Name

4-(1,1-dioxothiazinan-2-yl)-N-(2-ethylphenyl)benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22N2O3S/c1-2-15-7-3-4-8-18(15)20-19(22)16-9-11-17(12-10-16)21-13-5-6-14-25(21,23)24/h3-4,7-12H,2,5-6,13-14H2,1H3,(H,20,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LJYRZDRNIVJRCT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)N3CCCCS3(=O)=O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22N2O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

358.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.